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Compound of Interest

Compound Name: 2,2,5,6-Tetramethylheptane

Cat. No.: B14543715

Following a comprehensive review of available scientific literature and chemical databases,
there are no discernible applications of 2,2,5,6-tetramethylheptane in the field of materials
science. This highly branched alkane is primarily cataloged for research purposes, with
available information limited to its basic chemical and physical properties.

2,2,5,6-Tetramethylheptane is a saturated hydrocarbon with the chemical formula C11Hz24.[1]
[2] Its structure consists of a seven-carbon heptane backbone with four methyl group
substituents at the 2, 5, and 6 positions.[1] While the synthesis of this compound can be
achieved through methods like Friedel-Crafts alkylation or catalytic cracking and isomerization
on an industrial scale, its practical use in materials development is not reported.[1]

Chemical databases provide computed properties for 2,2,5,6-tetramethylheptane, but
experimental data on its performance in any material application is absent.[2] It is important to
note that while a related isomer, 2,2,5,5-tetramethylheptane, has a derivative that is utilized as
a precursor in the fabrication of ferroelectric thin films, no similar utility has been identified for
2,2,5,6-tetramethylheptane.[3]

Due to the lack of published research or patents detailing the use of 2,2,5,6-
tetramethylheptane in materials science, it is not possible to provide the requested detailed
application notes, experimental protocols, quantitative data tables, or visualizations. The
compound remains a subject for fundamental chemical research rather than a component with
established applications in materials science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2,2,5,6-Tetramethylheptane | 61868-48-2 | Benchchem [benchchem.com]

2. 2,2,5,6-Tetramethylheptane | C11H24 | CID 53428751 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. 2,2,5,5-Tetramethylheptane|C11H24|CAS 61868-47-1 [benchchem.com]

To cite this document: BenchChem. [No Documented Applications of 2,2,5,6-
Tetramethylheptane in Materials Science Found]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b14543715#applications-of-2-2-5-6-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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